Cas no 110893-37-3 (Isopropyl 3-cyanobenzoate)

Isopropyl 3-cyanobenzoate structure

Product Name:Isopropyl 3-cyanobenzoate

CAS No:110893-37-3

Molecular Formula:C₁₁H₁₁NO₂

Molecular Weight:189.21054

CID:1037660

PubChem ID:22343777

Isopropyl 3-cyanobenzoate Properties

Names and Identifiers

- Isopropyl 3-cyanobenzoate
- propan-2-yl 3-cyanobenzoate
- ACMC-20997n
- AK108085
- ANW-16209
- CTK0G1993
- KB-254527
- MolPort-020-003-345
- SureCN5785215
- SCHEMBL5785215
- DB-370620
- DTXSID00625030
- AKOS008949356
- Isopropyl3-cyanobenzoate
- 110893-37-3
- BS-25711
- MFCD19981536
- CS-0208755
- Benzoic acid, 3-cyano-, 1-methylethyl ester
- +Expand
- MDL： MFCD19981536
- InChIKey： YMOAZNBHBMMUSB-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H11NO2/c1-8(2)14-11(13)10-5-3-4-9(6-10)7-12/h3-6,8H,1-2H3
- SMILES： CC(C)OC(=O)C1=CC=CC(=C1)C#N

Computed Properties

Exact Mass: 189.07903
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 189.078978594g/mol
Heavy Atom Count: 14
Complexity: 251
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 50.1Å²

Experimental Properties

LogP: 2.12348
PSA: 50.09

Isopropyl 3-cyanobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0083PF-1g	Benzoic acid, 3-cyano-, 1-methylethyl ester	110893-37-3	99%(GCHPLC)	1g	$202.00
A2B Chem LLC	AD77251-1g	Isopropyl 3-cyanobenzoate	110893-37-3	98%	1g	$142.00	2024-04-20
Apollo Scientific	OR907618-1g	Isopropyl 3-cyanobenzoate	110893-37-3	98%	1g	£150.00	2024-05-23
eNovation Chemicals LLC	Y1239624-1g	Benzoic acid, 3-cyano-, 1-methylethyl ester	110893-37-3	99%(GCHPLC)	1g	$370
TRC	I872273-100mg	Isopropyl 3-cyanobenzoate	110893-37-3		100mg	$81.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1279425-1g	Isopropyl 3-cyanobenzoate	110893-37-3	98%	1g	￥1600.00

Isopropyl 3-cyanobenzoate Related Literature

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2. Toxicological analysis

Analyst, 1907,32, 221-223
3. Chronic ciguatoxin poisoning causes emotional and cognitive dysfunctions in rats

Toxicol. Res., 2017,6, 179-187
4. NON-LINEAR ANALYSIS OF THE EFFECT OF WORKING-MEMORY CAPACITY ON ORGANIC-SYNTHESIS PROBLEM SOLVING

Dimitrios STAMOVLASIS Chem. Educ. Res. Pract., 2000,1, 375-380
5. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
6. Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†

Hayato Ouchi,Takahiro Kizaki,Xu Lin,Nagahiro Hoshi,Fabien Silly,Takanori Fukushima Chem. Sci., 2018,9, 3638-3643
7. Direct synthesis of novel quinoxaline derivatives via palladium-catalyzed reductive annulation of catechols and nitroarylamines†

Feng Xie,Yibiao Li,Xiuwen Chen,Lu Chen,Zhongzhi Zhu,Bin Li,Yubing Huang,Kun Zhang Chem. Commun., 2020,56, 5997-6000
8. SERS-active substrate assembled by Ag NW-embedded porous polystyrene fibers†

Chen Ding,Yong Lin,Xinzhou Wu,Wei Yuan,Xiuqing Meng,Wenming Su,Ke-Qin Zhang RSC Adv., 2020,10, 21845-21851
9. Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets†

Je-Ruei Wen,Ming-Han Liu CrystEngComm, 2015,17, 1959-1967
10. One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties

Quan Shi,Narendiran Vitchuli,Joshua Nowak,Mohamed Bourham,Xiangwu Zhang J. Mater. Chem., 2011,21, 10330-10335

110893-37-3 (Isopropyl 3-cyanobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:110893-37-3)Isopropyl 3-cyanobenzoate

Purity:99%

Quantity:5g

Price($):410